Cas no 1819989-16-6 ((+)-Deoxyhalofebrifugine Dihydrobromide)
(+)-Deoxyhalofebrifugine Dihydrobromide Chemical and Physical Properties
Names and Identifiers
-
- (+)-Deoxyhalofebrifugine Dihydrobromide
-
- Inchi: 1S/C16H17BrClN3O2.BrH/c17-13-7-15-12(6-14(13)18)16(23)21(9-20-15)8-11(22)5-10-3-1-2-4-19-10;/h6-7,9-10,19H,1-5,8H2;1H/t10-;/m0./s1
- InChI Key: NZYWWHPKZYRXOC-PPHPATTJSA-N
- SMILES: O=C1N(C=NC2=CC(Br)=C(Cl)C=C12)CC(=O)C[C@H]1NCCCC1.Br
(+)-Deoxyhalofebrifugine Dihydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(+)-Deoxyhalofebrifugine Dihydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D232220-2.5mg |
(+)-Deoxyhalofebrifugine Dihydrobromide |
1819989-16-6 | 2.5mg |
$ 170.00 | 2022-06-05 | ||
| TRC | D232220-5mg |
(+)-Deoxyhalofebrifugine Dihydrobromide |
1819989-16-6 | 5mg |
$ 320.00 | 2022-06-05 | ||
| TRC | D232220-10mg |
(+)-Deoxyhalofebrifugine Dihydrobromide |
1819989-16-6 | 10mg |
$ 615.00 | 2022-06-05 | ||
| TRC | D232220-25mg |
(+)-Deoxyhalofebrifugine Dihydrobromide |
1819989-16-6 | 25mg |
$ 1360.00 | 2022-06-05 | ||
| TRC | D232220-100mg |
(+)-Deoxyhalofebrifugine Dihydrobromide |
1819989-16-6 | 100mg |
$ 7600.00 | 2023-09-08 |
(+)-Deoxyhalofebrifugine Dihydrobromide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (+)-Deoxyhalofebrifugine Dihydrobromide
Comprehensive Guide to (+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6): Properties, Applications, and Market Insights
(+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biomedical research. This compound, a derivative of febrifugine, exhibits unique properties that make it valuable for various therapeutic applications. Researchers and industry professionals are increasingly interested in its potential, particularly in the context of drug discovery and development.
The chemical structure of (+)-Deoxyhalofebrifugine Dihydrobromide includes a dihydrobromide salt form, which enhances its stability and solubility. This feature is critical for its use in pharmaceutical formulations, where bioavailability and efficacy are paramount. The compound's CAS No. 1819989-16-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.
One of the most compelling aspects of (+)-Deoxyhalofebrifugine Dihydrobromide is its potential role in antimalarial research. Given the global health challenges posed by malaria, this compound's derivatives are being explored for their efficacy against Plasmodium species. Recent studies have highlighted its mechanism of action, which involves inhibiting protein synthesis in parasitic organisms, making it a promising candidate for next-generation antimalarial drugs.
Beyond antimalarial applications, (+)-Deoxyhalofebrifugine Dihydrobromide is also being investigated for its anti-inflammatory and immunomodulatory properties. These attributes are particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions, which are areas of high unmet medical need. The compound's ability to modulate immune responses without significant toxicity is a key focus of ongoing research.
The synthesis of (+)-Deoxyhalofebrifugine Dihydrobromide involves sophisticated organic chemistry techniques, including asymmetric synthesis and salt formation. These processes ensure high purity and yield, which are essential for its use in preclinical and clinical studies. Researchers often seek detailed protocols for its synthesis, underscoring the importance of CAS No. 1819989-16-6 in academic and industrial settings.
From a market perspective, the demand for (+)-Deoxyhalofebrifugine Dihydrobromide is expected to grow, driven by its potential therapeutic applications and the increasing investment in rare disease research. Pharmaceutical companies and biotech firms are actively exploring its commercial viability, particularly in niche markets where innovative treatments are urgently needed.
In conclusion, (+)-Deoxyhalofebrifugine Dihydrobromide (CAS No. 1819989-16-6) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique properties, coupled with its potential applications in antimalarial and immunomodulatory therapies, make it a compound of significant interest. As scientific understanding advances, its role in addressing global health challenges is likely to expand, offering new opportunities for innovation and discovery.
1819989-16-6 ((+)-Deoxyhalofebrifugine Dihydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)